![molecular formula C11H10N4S3 B2875547 [5-(Benzothiazol-2-ylsulfanylmethyl)-[1,3,4]thiadiazol-2-yl]-methyl-amine CAS No. 308298-92-2](/img/structure/B2875547.png)
[5-(Benzothiazol-2-ylsulfanylmethyl)-[1,3,4]thiadiazol-2-yl]-methyl-amine
Overview
Description
Synthesis Analysis
While the specific synthesis process for this compound is not detailed in the search results, benzothiazole derivatives are generally synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not specified in the search results . These would typically include properties such as melting point, boiling point, solubility, stability, etc.Scientific Research Applications
Anti-Tubercular Activity
Benzothiazole based compounds have been synthesized and studied for their anti-tubercular activity . The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs. The better inhibition potency was found in new benzothiazole derivatives against M. tuberculosis .
Antioxidant Activity
Thiazole derivatives have been observed to act as antioxidants . This property can be beneficial in various biological processes where oxidative stress plays a significant role .
Analgesic Activity
Thiazoles have been found to exhibit analgesic activity . This makes them potential candidates for the development of new pain-relieving medications .
Anti-Inflammatory Activity
Thiazole compounds have been studied for their anti-inflammatory properties . This could make them useful in the treatment of conditions characterized by inflammation .
Antimicrobial Activity
Thiazoles have shown antimicrobial activity . This suggests that they could be used in the development of new antimicrobial agents .
Antifungal Activity
Thiazole derivatives have been found to exhibit antifungal properties . This could make them potential candidates for the development of new antifungal medications .
Antiviral Activity
Thiazoles have been studied for their antiviral properties . This suggests that they could be used in the development of new antiviral agents .
Antitumor or Cytotoxic Activity
Thiazole compounds have been observed to have antitumor or cytotoxic activity . This makes them potential candidates for the development of new cancer treatments .
Future Directions
properties
IUPAC Name |
5-(1,3-benzothiazol-2-ylsulfanylmethyl)-N-methyl-1,3,4-thiadiazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N4S3/c1-12-10-15-14-9(18-10)6-16-11-13-7-4-2-3-5-8(7)17-11/h2-5H,6H2,1H3,(H,12,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIXLSNXRPINJAQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NN=C(S1)CSC2=NC3=CC=CC=C3S2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N4S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[5-(Benzothiazol-2-ylsulfanylmethyl)-[1,3,4]thiadiazol-2-yl]-methyl-amine | |
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